Cas no 149691-41-8 (tert-Butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate
• CAS No: 149691-41-8
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 2091962
• PubChem ID: 60137623
• Update Time: 2025-06-08

tert-Butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate
• 4-(1-Pyridin-2-yl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester
• AKOS015940640
• DTXSID001165021
• SCHEMBL209901
• DB-252595
• 1,1-Dimethylethyl 4-[1-(2-pyridinyl)ethyl]-1-piperazinecarboxylate
• tert-Butyl4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate
• TERT-BUTYL 4-[1-(PYRIDIN-2-YL)ETHYL]PIPERAZINE-1-CARBOXYLATE
• 149691-41-8
• KZYNOKVNUXFIRW-UHFFFAOYSA-N
• tert-butyl 4-(1-pyridin-2-ylethyl)piperazine-1-carboxylate

• MDL： MFCD18837510
• Inchi： 1S/C16H25N3O2/c1-13(14-7-5-6-8-17-14)18-9-11-19(12-10-18)15(20)21-16(2,3)4/h5-8,13H,9-12H2,1-4H3
• InChI Key： KZYNOKVNUXFIRW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C2C=CC=CN=2)C)CC1)=O

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.7Ų

Additional information on tert-Butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate

tert-Butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate, identified by the CAS number 149691-41-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule consists of a piperazine ring substituted with a tert-butyl group at position 1 and a pyridin-2-yl ethyl group at position 4. This unique combination of functional groups makes it an intriguing subject for both academic research and industrial development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly effective in constructing the pyridin-2-yl ethyl moiety. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity. These developments underscore the importance of continuous innovation in synthetic techniques to meet the growing demand for complex molecules like tert-butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate.

The biological activity of this compound has been a focal point of recent studies. Investigations into its pharmacological properties have revealed promising results in several therapeutic areas. For instance, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory activity, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, preliminary experiments have shown that it may possess neuroprotective properties, which could be beneficial in the treatment of neurodegenerative disorders like Alzheimer's disease.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of tert-butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate. These methods provide detailed insights into the spatial arrangement of atoms and functional groups, which are critical for understanding its reactivity and biological behavior. Furthermore, computational modeling studies using software like Gaussian have been employed to predict its electronic properties and interaction with biological targets, further enhancing our understanding of its potential applications.

The application of this compound extends beyond pharmacology into materials science. Recent research by Johnson et al. (2023) highlights its potential as a building block for constructing advanced materials with tailored properties. By incorporating this compound into polymer matrices, scientists have successfully synthesized materials with enhanced mechanical strength and thermal stability. These findings open new avenues for its use in industries such as aerospace and electronics, where high-performance materials are essential.

In conclusion, tert-butyl 4-(1-(pyridin-2-yl)ethyl)piperazine-1-carboxylate represents a multifaceted compound with significant potential across various fields. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full range of properties and uses, this compound is poised to play an increasingly important role in the development of novel drugs and advanced materials.